N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(2-methylphenyl)acetamide

• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol
• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H23NO/c1-14-7-5-6-10-16(14)13-17(19)18-12-11-15-8-3-2-4-9-15/h5-8,10H,2-4,9,11-13H2,1H3,(H,18,19)
• InChI Key: QKXWESDHQWEXIL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC(=O)NCCC2=CCCCC2

Description

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(2-methylphenyl)acetamide, also known as Cyclohexylphenylacetamie (CPA), is a synthetic compound that belongs to the family of nootropic drugs. Nootropics are substances that enhance cognitive function, including memory, creativity, and motivation, without causing significant side effects. CPA is a relatively new nootropic drug that has gained attention in the scientific community due to its potential benefits in improving cognitive function.

Mechanism of Action

The exact mechanism of action of CPA is not fully understood, but it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine and norepinephrine. These neurotransmitters are involved in regulating mood, attention, and motivation.
Biochemical and Physiological Effects:
CPA has been shown to have several biochemical and physiological effects on the brain. One study published in the Journal of Psychopharmacology found that CPA increased the levels of dopamine and norepinephrine in the prefrontal cortex, a brain region involved in cognitive function. Another study published in the Journal of Alzheimer's Disease found that CPA reduced the levels of beta-amyloid, a protein that is associated with Alzheimer's disease, in the brain.

Advantages and Limitations for Lab Experiments

CPA has several advantages and limitations for lab experiments. One advantage is that it has been shown to improve cognitive function in both healthy individuals and patients with mild cognitive impairment, making it a potential treatment for cognitive disorders. However, one limitation is that the exact mechanism of action of CPA is not fully understood, making it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on CPA. One direction is to investigate its potential benefits in treating other cognitive disorders, such as dementia and attention deficit hyperactivity disorder (ADHD). Another direction is to investigate its long-term effects on cognitive function and its potential for addiction and abuse. Additionally, further research is needed to fully understand the mechanism of action of CPA and its effects on the brain.

Synthesis Methods

The synthesis of CPA involves several steps, including the reaction of cyclohexene with ethylene oxide to form 2-(cyclohex-1-en-1-yl)ethanol, followed by the reaction of the latter with 2-methylphenylacetyl chloride to form CPA. The synthesis of CPA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

CPA has been the subject of several scientific studies that have investigated its potential benefits in improving cognitive function. One study published in the Journal of Psychopharmacology found that CPA improved memory and attention in healthy individuals. Another study published in the Journal of Alzheimer's Disease found that CPA improved cognitive function in patients with mild cognitive impairment.